Cas no 40143-78-0 (Perfluorooctylphosphoric Acid)

• Product Name: Perfluorooctylphosphoric Acid
• CAS No: 40143-78-0
• MF: C₈H₂F₁₇O₃P
• MW: 500.046303272247
• CID: 2631288
• PubChem ID: 13528037
• Update Time: 2025-04-21

Perfluorooctylphosphoric Acid Chemical and Physical Properties

Names and Identifiers

• PFOPA
• perfluorooctyl phosphonic acid
• (Heptadecafluorooctyl)phosphonic acid
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctylphosphonic acid
• Perfluorooctylphosphinic acid
• perfluorooctane phosphonic acid
• CPRNWMZKNOIIML-UHFFFAOYSA-N
• Perfluorooctylphosphoric Acid (>85%)
• PFO phosphinic acid
• (Perfluorooctyl)phosphonic acid
• Perfluorooctylphosphoic Acid
• NS00011280
• PERFLUOROOCTANE-PHOSPHONIC ACID
• 40143-78-0
• Perfluorooctylphosphoric acid
• DTXSID80879832
• SCHEMBL2783614
• Perfluorooctylphosphoric Acid

• Inchi： 1S/C8H2F17O3P/c9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)29(26,27)28/h(H2,26,27,28)
• InChI Key： CPRNWMZKNOIIML-UHFFFAOYSA-N
• SMILES： P(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(O)O

Computed Properties

• Exact Mass: 499.9470097Da
• Monoisotopic Mass: 499.9470097Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl phosphonic acid and derivatives